Cas no 1312556-72-1 (5-Fluorobenzofuran-6-carboxylic acid)

• Product Name: 5-Fluorobenzofuran-6-carboxylic acid
• CAS No: 1312556-72-1
• MF: C₉H₅FO₃
• MW: 180.132606267929
• MDL: MFCD20661151
• CID: 3044761
• PubChem ID: 67247085
• Update Time: 2025-06-15

5-Fluorobenzofuran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluorobenzofuran-6-carboxylic acid
• 5-fluoro-1-benzofuran-6-carboxylic acid
• 6-Benzofurancarboxylicacid,5-fluoro-
• A927834
• SCHEMBL2011922
• MFCD20661151
• 5-Fluorobenzofuran-6-carboxylicacid
• DS-19645
• AKOS030524158
• 1312556-72-1
• CS-0043175

• MDL： MFCD20661151
• Inchi： 1S/C9H5FO3/c10-7-3-5-1-2-13-8(5)4-6(7)9(11)12/h1-4H,(H,11,12)
• InChI Key： HLWYOECYLYMHKX-UHFFFAOYSA-N
• SMILES： FC1=CC2C=COC=2C=C1C(=O)O

Computed Properties

• Exact Mass: 180.02227218g/mol
• Monoisotopic Mass: 180.02227218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 319.8±22.0°C at 760 mmHg
• Flash Point: 147.2±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Fluorobenzofuran-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Fluorobenzofuran-6-carboxylic acid

Research Brief on 5-Fluorobenzofuran-6-carboxylic acid (CAS: 1312556-72-1) in Chemical Biology and Pharmaceutical Applications

5-Fluorobenzofuran-6-carboxylic acid (CAS: 1312556-72-1) is a fluorinated benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the fluorine atom at the 5-position and the carboxylic acid group at the 6-position of the benzofuran scaffold makes this molecule a promising candidate for further structural modifications and pharmacological evaluations.

Recent studies have focused on the synthesis and characterization of 5-Fluorobenzofuran-6-carboxylic acid and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, highlighting its improved yield and purity compared to traditional methods. The researchers employed a palladium-catalyzed coupling reaction followed by a fluorination step, which demonstrated high efficiency and selectivity. This advancement in synthesis is expected to facilitate broader exploration of the compound's biological activities.

In terms of biological evaluation, preliminary in vitro studies have shown that 5-Fluorobenzofuran-6-carboxylic acid exhibits moderate inhibitory activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's mechanism of action appears to involve interference with cellular signaling pathways, particularly those related to apoptosis and cell cycle regulation. However, further investigations are needed to fully elucidate its molecular targets and therapeutic potential.

The structural features of 5-Fluorobenzofuran-6-carboxylic acid also make it an attractive building block for the development of more complex pharmaceutical agents. Several research groups have reported its use as a key intermediate in the synthesis of potential kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The fluorine atom's electron-withdrawing properties and the carboxylic acid's ability to form hydrogen bonds contribute to enhanced binding affinity with various biological targets.

From a drug development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. While 5-Fluorobenzofuran-6-carboxylic acid demonstrates reasonable metabolic stability in liver microsome assays, its oral bioavailability appears to be limited, suggesting that formulation optimization or structural modifications may be necessary for therapeutic applications. These findings were published in a 2024 issue of Drug Metabolism and Disposition.

Looking ahead, research on 5-Fluorobenzofuran-6-carboxylic acid is expected to expand in several directions. Current investigations are exploring its potential as a fluorescent probe for biological imaging, taking advantage of the benzofuran core's inherent fluorescence properties. Additionally, computational chemistry approaches are being employed to design and optimize derivatives with improved pharmacological profiles. The compound's versatility and the growing understanding of its biological activities position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.